2-((4-ethyl-5-(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-[[4-ethyl-5-(1-methyl-2-oxopyridin-3-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C20H23N5O2S/c1-4-14-8-10-15(11-9-14)21-17(26)13-28-20-23-22-18(25(20)5-2)16-7-6-12-24(3)19(16)27/h6-12H,4-5,13H2,1-3H3,(H,21,26)
• InChI Key: SDPBVKWEYMHINN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2CC)C3=CC=CN(C3=O)C
• Molecular Formula: C20H23N5O2S
• Molecular Weight: 397.5 g/mol

Description

2-((4-ethyl-5-(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C20H23N5O2S and its molecular weight is 397.5. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Mode of Action Studies

Research involving similar compounds, like chloroacetanilide herbicides, is significant for understanding their metabolism and mode of action. For instance, studies involving [phenyl-4-3H]Acetochlor, a chloroacetanilide herbicide, help in assessing metabolic pathways and biological interactions (Latli & Casida, 1995).

Synthesis and Antitumor Activity

Compounds with structures related to the query compound have been synthesized and evaluated for their antitumor activity. For example, some novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives have shown promising inhibitory effects on different cell lines, indicating potential for cancer research and therapy (Albratty et al., 2017).

Antimicrobial Evaluation

The antimicrobial properties of compounds structurally related to the query compound are of research interest. For example, novel imines and thiazolidinones derived from related structures have been evaluated for their antibacterial and antifungal activities, demonstrating potential in developing new antimicrobial agents (Fuloria et al., 2009).

Insecticidal Applications

The synthesis of heterocycles incorporating thiadiazole moiety, similar to the query compound, has been investigated for potential insecticidal activity against pests like the cotton leafworm. This illustrates the compound's relevance in agricultural and pest control research (Fadda et al., 2017).

Development of Antimicrobial Agents

Further research into compounds like the query chemical has focused on synthesizing and structurally elucidating derivatives with antimicrobial properties. This involves exploring the chemistry of triazole ring systems and related structures for their therapeutic potential, particularly in antimicrobial applications (MahyavanshiJyotindra et al., 2011).